Cas no 220462-29-3 (4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid)

4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid structure
220462-29-3 structure
Product Name:4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid
CAS No:220462-29-3
MF:C11H10N2O2
MW:202.209302425385
CID:1109226
Update Time:2024-07-25

4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid
    • Benzoic acid, 4-(4-methyl-1H-imidazol-1-yl)-
    • Inchi: 1S/C11H10N2O2/c1-8-6-13(7-12-8)10-4-2-9(3-5-10)11(14)15/h2-7H,1H3,(H,14,15)
    • InChI Key: IWIQFRZKJADLEI-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(N2C=NC(C)=C2)C=C1

Computed Properties

  • Exact Mass: 202.0743

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 413.4±28.0 °C(Predicted)
  • PSA: 55.12
  • pka: 3.65±0.10(Predicted)
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